Cas no 80656-42-4 (15?-Hydroxycholestane)

15?-Hydroxycholestane structure
15?-Hydroxycholestane structure
Product Name:15?-Hydroxycholestane
CAS No:80656-42-4
MF:C27H48O2
MW:404.668828964233
CID:4195378
PubChem ID:51351806
Update Time:2025-09-26

15?-Hydroxycholestane Chemical and Physical Properties

Names and Identifiers

    • Cholestane-3,15-diol, (3b,5a,15b)-
    • 5α-cholestane-3β,15β-diol
    • 3b,15b-diol-5a-cholestane
    • 15beta-hydroxycholestane
    • 15beta-hydroxycholestanol
    • Epitope ID:153528
    • 5
    • LMST01010359
    • Q27131443
    • 5alpha-Cholestan-3beta,15beta-diol
    • (3β,5α,15β)-Cholestane-3,15-diol (ACI)
    • 5α-cholestane-3ß,15ß-diol
    • 5alpha-cholest-8(14)-an-3beta,15beta-diol
    • 5alpha-cholestane-3,15-diol
    • (3beta,5alpha,15beta)-cholestane-3,15-diol
    • (3S,5S,8R,9S,10S,13R,14S,15R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,15-diol
    • (3S,5S,8R,9S,10S,13R,14S,15R,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)hexadecahydro-1H-cyclopenta[a]phenanthrene-3,15-diol
    • 80656-42-4
    • A,15
    • A-diol
    • CS-0455949
    • A-cholestane-3
    • CHEBI:61839
    • 15?-Hydroxycholestane
    • MDL: MFCD22416714
    • Inchi: 1S/C27H48O2/c1-17(2)7-6-8-18(3)23-16-24(29)25-21-10-9-19-15-20(28)11-13-26(19,4)22(21)12-14-27(23,25)5/h17-25,28-29H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23-,24-,25-,26+,27-/m1/s1
    • InChI Key: MSKYNEGIINKEKI-PRKDSDQMSA-N
    • SMILES: C[C@@]12[C@@H]([C@H](C)CCCC(C)C)C[C@@H](O)[C@H]1[C@@H]1CC[C@H]3C[C@H](CC[C@]3(C)[C@H]1CC2)O

Computed Properties

  • Exact Mass: 404.365430770g/mol
  • Monoisotopic Mass: 404.365430770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 8

Experimental Properties

  • Density: 1.003±0.06 g/cm3(Predicted)
  • Boiling Point: 503.4±50.0 °C(Predicted)
  • pka: 15.01±0.70(Predicted)
  • Sensitiveness: Sensitive to humidity

15?-Hydroxycholestane Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:−20°C

15?-Hydroxycholestane Pricemore >>

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